Cas no 1803720-11-7 (3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1803720-11-7
• MF: C₁₁H₉BrF₄O₂
• MW: 329.08557677269
• CID: 4979718
• Update Time: 2025-05-27

3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9BrF4O2/c12-5-8(17)3-6-1-2-7(10(13)14)4-9(6)18-11(15)16/h1-2,4,10-11H,3,5H2
• InChI Key： DDPNOXWWZJSYON-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(F)F)=CC=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one

Research Briefing on 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one (CAS: 1803720-11-7)

In recent years, the compound 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one (CAS: 1803720-11-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including difluoromethoxy and difluoromethyl groups, make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one, highlighting its efficient preparation via a multi-step process involving bromination and fluorination reactions. The researchers emphasized the compound's stability under physiological conditions, which is crucial for its potential use in vivo. Additionally, the study identified its role as a key intermediate in the synthesis of more complex bioactive molecules, further underscoring its importance in pharmaceutical research.

Another significant development comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the biological activity of 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one. The compound demonstrated potent inhibitory effects on specific kinases involved in inflammatory pathways, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. The study also noted the compound's selectivity, which minimizes off-target effects—a critical factor in drug development.

Further research has explored the mechanistic underpinnings of this compound's activity. A 2023 paper in ACS Chemical Biology revealed that 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one acts as a covalent modifier of cysteine residues in target proteins, leading to prolonged inhibition. This covalent binding mechanism offers advantages in terms of drug potency and duration of action, although it also raises considerations for potential toxicity, which must be carefully evaluated in future studies.

In summary, 3-Bromo-1-(2-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one (CAS: 1803720-11-7) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting inflammatory and metabolic pathways. Its synthetic accessibility, biological activity, and unique mechanism of action position it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its therapeutic potential.